Cas no 21508-19-0 (5-Chloro-2-furaldehyde)

• Product Name: 5-Chloro-2-furaldehyde
• CAS No: 21508-19-0
• MF: C₅H₃ClO₂
• MW: 130.52912068367
• MDL: MFCD02752599
• CID: 88272
• PubChem ID: 2769630
• Update Time: 2025-07-21

5-Chloro-2-furaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-Furancarboxaldehyde
• 5-Chloro-2-furaldehyde
• 5-chlorofuran-2-carbaldehyde
• 2-chloro-5-formylfuran
• 2-Furancarboxaldehyde,5-chloro
• 5-Chloro-2-furaldehyde,stabilized
• 5-chloro-2-furfural
• 5-chlorofurane-2-carbaldehyde
• 5-Chlorofurfural
• 5-formyl-2-chlorofuran
• 2-Furancarboxaldehyde, 5-chloro-
• 5-chlorofuran-2-carboxaldehyde
• 5-chloro-furfural
• 2-Chlorofuran-5-aldehyde
• 5-Chloro-furan-2carbaldehyde
• 5-chlorofuran-2 carbaldehyde
• 5-Chloro-furan-2-carbaldehyde
• 2-Furancarboxaldehyde,5-chloro-
• DGAUAVDWXYXXGQ-UHFFFAOYSA-N
• STL510812
• SBB004223
• BBL100004
• GE
• SY031372
• EN300-18303
• C5H3ClO2
• MFCD02752599
• Z57834244
• 21508-19-0
• FT-0620248
• W-200218
• AKOS001281840
• SB60950
• CS-0127985
• SCHEMBL511168
• DTXSID00944117
• WAA50819
• A879049
• DS-9137
• GEO-00684
• 5-Chloro-2-furaldehyde, 98%

• MDL： MFCD02752599
• Inchi： 1S/C5H3ClO2/c6-5-2-1-4(3-7)8-5/h1-3H
• InChI Key： DGAUAVDWXYXXGQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=O)O1
• BRN： 108401

Computed Properties

• Exact Mass: 129.98200
• Monoisotopic Mass: 129.9821570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 30.2

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.361±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 34-37 °C (lit.)
• Boiling Point: 180 ºC (755 Torr)
• Flash Point: 68.7±21.8 ºC,
• Refractive Index: 1.542
• Solubility: Slightly soluble (1.6 g/l) (25 º C),
• Water Partition Coefficient: Insoluble in water.
• PSA: 30.21000
• LogP: 1.74550
• Sensitiveness: Air Sensitive

5-Chloro-2-furaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 5-Chloro-2-furaldehyde

Research Brief on 5-Chloro-2-furaldehyde (CAS: 21508-19-0): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

5-Chloro-2-furaldehyde (CAS: 21508-19-0) is a halogenated furan derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for bioactive compounds. Recent studies have explored its applications in drug discovery, agrochemical development, and materials science, highlighting its unique chemical properties and biological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-Chloro-2-furaldehyde as a key intermediate in the synthesis of novel antimicrobial agents. Researchers utilized its reactive aldehyde group to construct Schiff base derivatives, several of which exhibited potent activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The study reported MIC values ranging from 2-8 μg/mL for the most active compounds, suggesting promising avenues for antibiotic development.

In the field of agrochemicals, a recent patent application (WO2023056789) disclosed novel pesticidal compositions incorporating 5-Chloro-2-furaldehyde derivatives. The compounds showed remarkable efficacy against various crop pathogens, particularly in the control of fungal infections in cereal crops. Molecular docking studies suggested that these derivatives might inhibit essential enzymes in fungal ergosterol biosynthesis pathways.

Material science applications have also emerged, with a 2024 ACS Applied Materials & Interfaces publication reporting the use of 5-Chloro-2-furaldehyde as a crosslinking agent in the development of bio-based polymers. The resulting materials demonstrated improved thermal stability (up to 280°C decomposition temperature) and mechanical properties compared to conventional furan-based polymers, opening new possibilities for sustainable material design.

From a safety perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) have provided updated data on 5-Chloro-2-furaldehyde, establishing an oral LD50 of 320 mg/kg in rats and noting moderate skin irritation potential. These findings are crucial for guiding proper handling procedures in industrial and laboratory settings.

The compound's mechanism of biological action continues to be elucidated. A 2024 study in Chemical Research in Toxicology identified that 5-Chloro-2-furaldehyde can form DNA adducts under certain conditions, suggesting potential genotoxic effects at high concentrations. This finding underscores the importance of proper risk assessment when developing pharmaceutical or agricultural applications.

Recent synthetic methodology developments have improved access to 5-Chloro-2-furaldehyde derivatives. A green chemistry approach published in Green Chemistry (2024) described a microwave-assisted, solvent-free synthesis route that achieved 85% yield with significantly reduced energy consumption compared to traditional methods.

Looking forward, the unique properties of 5-Chloro-2-furaldehyde position it as a valuable scaffold in multiple research domains. Current investigations are exploring its potential in targeted drug delivery systems and as a precursor for fluorescent probes in bioimaging applications. The compound's versatility and the growing body of research surrounding it suggest continued importance in chemical biology and pharmaceutical sciences.